2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 2-[2-(2,2-difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C12H14F2N2O2S2/c1-2-16-11(17)10-8(3-5-19-10)15-12(16)20-6-4-18-7-9(13)14/h3,5,9H,2,4,6-7H2,1H3
• InChI Key: VUFNWDVNRIJSLM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N=C1SCCOCC(F)F
• Molecular Formula: C12H14F2N2O2S2
• Molecular Weight: 320.4 g/mol

Description

2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one, also known as DFEET, is a small molecule compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one exerts its biological effects by inhibiting the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the de novo pyrimidine synthesis pathway. By inhibiting DHODH, 2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one can reduce the production of pyrimidine nucleotides, which are essential for DNA and RNA synthesis. This leads to the inhibition of cell proliferation and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and neuroprotective effects. 2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one has also been shown to reduce the production of reactive oxygen species (ROS) and prevent oxidative stress-induced damage to cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one in lab experiments is its specificity towards DHODH, which makes it a valuable tool for studying the de novo pyrimidine synthesis pathway. However, one of the limitations of using 2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one. One potential direction is the development of 2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one-based compounds with improved solubility and bioavailability for use in drug discovery. Another direction is the investigation of the potential applications of 2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one in other fields, such as infectious diseases and autoimmune disorders. Additionally, further studies are needed to elucidate the mechanism of action of 2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one and its potential side effects.

Synthesis Methods

2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one can be synthesized through a multi-step process, which involves the reaction of 2,2-difluoroethanol with 2-mercaptoethylamine to form 2-(2,2-difluoroethoxy)ethylamine. This intermediate is then reacted with ethyl 3-bromo-4-oxothieno[2,3-d]pyrimidine-2-carboxylate to yield 2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one.

Scientific Research Applications

2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, 2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one has shown promising results as a potential anticancer agent, as it can induce apoptosis in cancer cells. In neuroscience, 2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one has been shown to have neuroprotective effects and can prevent neuronal damage caused by oxidative stress. In drug discovery, 2-[2-(2,2-Difluoroethoxy)ethylsulfanyl]-3-ethylthieno[3,2-d]pyrimidin-4-one has been used as a scaffold to design and synthesize novel compounds with potential therapeutic applications.